Cas no 31528-53-7 (Adenosine,2-(propylthio)-)

Adenosine,2-(propylthio)- structure
Adenosine,2-(propylthio)- structure
Product Name:Adenosine,2-(propylthio)-
CAS No:31528-53-7
MF:C13H19N5O4S
MW:341.38606095314
CID:316597
PubChem ID:10807167
Update Time:2025-09-27

Adenosine,2-(propylthio)- Chemical and Physical Properties

Names and Identifiers

    • Adenosine,2-(propylthio)-
    • (2R,3R,4S,5R)-2-(6-amino-2-propylsulfanylpurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
    • (2R,3R,4S,5R)-2-[6-Amino-2-(propylsulfanyl)-9H-purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
    • 2-(Propylsulfanyl)adenosine
    • LogP
    • 2-(n-Propylthio)adenosine
    • AR-C 67775XX
    • BDBM50300882
    • SS-4786
    • A855740
    • DTXSID60185423
    • CHEMBL577902
    • SCHEMBL2463062
    • Adenosine,2-(propylthio); 2-(n-Propylthio)adenosine; n-Propylthioadenosine;
    • (2R,3R,4S,5R)-2-(6-amino-2-(propylthio)-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
    • n-Propylthioadenosine
    • 31528-53-7
    • Adenosine, 2-(propylthio)-
    • AKOS022193603
    • MDL: MFCD20272861
    • Inchi: 1S/C13H19N5O4S/c1-2-3-23-13-16-10(14)7-11(17-13)18(5-15-7)12-9(21)8(20)6(4-19)22-12/h5-6,8-9,12,19-21H,2-4H2,1H3,(H2,14,16,17)/t6-,8-,9-,12-/m1/s1
    • InChI Key: RZECJIGAYNYQAD-WOUKDFQISA-N
    • SMILES: S(CCC)C1N=C(C2=C(N=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)N

Computed Properties

  • Exact Mass: 341.11597
  • Monoisotopic Mass: 341.11577528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 165Ų

Experimental Properties

  • Density: 1.79±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 727.214°C at 760 mmHg
  • Flash Point: 393.605°C
  • Refractive Index: 1.802
  • Solubility: Very slightly soluble (0.38 g/l) (25 º C),
  • PSA: 139.54

Adenosine,2-(propylthio)- Pricemore >>

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